Cas no 2166783-74-8 (4-(chloromethyl)-1-(cyclopropylmethyl)-3-methyl-1H-pyrazole)

• Product Name: 4-(chloromethyl)-1-(cyclopropylmethyl)-3-methyl-1H-pyrazole
• CAS No: 2166783-74-8
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 5902098
• PubChem ID: 164719129
• Update Time: 2025-05-20

4-(chloromethyl)-1-(cyclopropylmethyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(cyclopropylmethyl)-3-methyl-1H-pyrazole
• 2166783-74-8
• SCHEMBL24828232
• EN300-1461260

• Inchi： 1S/C9H13ClN2/c1-7-9(4-10)6-12(11-7)5-8-2-3-8/h6,8H,2-5H2,1H3
• InChI Key： SJOMKULHSLLORN-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=NN(C=1)CC1CC1

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(chloromethyl)-1-(cyclopropylmethyl)-3-methyl-1H-pyrazole

Recent Advances in the Study of 4-(chloromethyl)-1-(cyclopropylmethyl)-3-methyl-1H-pyrazole (CAS: 2166783-74-8)

The compound 4-(chloromethyl)-1-(cyclopropylmethyl)-3-methyl-1H-pyrazole (CAS: 2166783-74-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex drug molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its role as a key intermediate in the development of novel kinase inhibitors. The researchers demonstrated that the chloromethyl group at the 4-position of the pyrazole ring provides an excellent handle for further functionalization, enabling the creation of diverse derivatives with varying biological activities. The cyclopropylmethyl moiety was found to contribute significantly to the compound's metabolic stability, a critical factor in drug development.

In terms of biological activity, recent preclinical studies have investigated the compound's potential as a modulator of inflammatory pathways. A team from Harvard Medical School reported in Nature Chemical Biology that derivatives of 4-(chloromethyl)-1-(cyclopropylmethyl)-3-methyl-1H-pyrazole showed selective inhibition of NLRP3 inflammasome activation, suggesting potential applications in treating inflammatory diseases such as gout and Alzheimer's disease. The unique combination of the pyrazole scaffold with the cyclopropyl group appears to confer both potency and selectivity in this biological context.

From a structural perspective, X-ray crystallography studies published in ACS Chemical Biology have revealed important insights into the compound's conformation and potential binding modes. The methyl group at the 3-position was found to influence the overall molecular geometry, affecting its interactions with biological targets. These structural findings are guiding the rational design of next-generation compounds based on this scaffold.

Recent advances in synthetic methodology have also improved access to this compound. A 2024 paper in Organic Letters described a more efficient, one-pot synthesis route with improved yield and purity. This development is particularly significant for scaling up production for further biological evaluation and potential clinical applications.

Looking forward, researchers are exploring the incorporation of this pyrazole derivative into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. Its structural features make it an attractive candidate for the warhead or linker components of these novel therapeutic modalities. Several pharmaceutical companies have included derivatives of 4-(chloromethyl)-1-(cyclopropylmethyl)-3-methyl-1H-pyrazole in their early-stage drug discovery pipelines.

While the therapeutic potential of this compound is promising, challenges remain in optimizing its pharmacokinetic properties and target selectivity. Ongoing structure-activity relationship studies aim to address these issues while maintaining the compound's favorable biological activities. The coming years are likely to see continued interest in this molecule as researchers explore its full potential in drug discovery and development.